Cas no 6627-98-1 (4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione)

• Product Name: 4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione
• CAS No: 6627-98-1
• MF: C₁₆H₁₄N₄S
• MW: 294.374161243439
• CID: 1707039
• PubChem ID: 885381
• Update Time: 2025-04-21

4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylphenyl)methylideneamino]-3-phenyl-1h-1,2,4-triazole-5-thione
• ST50057416
• AC1LHCY4
• MolPort-000-438-564
• STK110635
• AKOS002174492
• MCULE-7034667049
• 4-[(1Z)-2-(3-methylphenyl)-1-azavinyl]-5-phenyl-1,2,4-triazole-3-thiol
• 4-[(3-methylbenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol
• ST50057416; AC1LHCY4; MolPort-000-438-564; STK110635; AKOS002174492; MCULE-7034667049; 4-[(1Z)-2-(3-methylphenyl)-1-azavinyl]-5-phenyl-1,2,4-triazole-3-thiol; 4-[(3-methylbenzylidene)amino]-5-phenyl-4H-1,2,4-triazole-3-thiol;
• 6627-98-1
• DTXSID40358299

• Inchi： 1S/C16H14N4S/c1-12-6-5-7-13(10-12)11-17-20-15(18-19-16(20)21)14-8-3-2-4-9-14/h2-11H,1H3,(H,19,21)
• InChI Key： FGAVFMDVTVQQLO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=CC=2)N1N=CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 294.09412
• Monoisotopic Mass: 294.09391764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 39.99